2-{2-ethoxy-4-[(3-methyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}propanoic acid

• IUPAC Name: 2-[2-ethoxy-4-[(Z)-(3-methyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]propanoic acid
• InChI: InChI=1S/C16H17NO6S/c1-4-22-12-7-10(5-6-11(12)23-9(2)15(19)20)8-13-14(18)17(3)16(21)24-13/h5-9H,4H2,1-3H3,(H,19,20)/b13-8-
• InChI Key: PZYNRPQLKSKNSU-JYRVWZFOSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)C)OC(C)C(=O)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=O)S2)C)OC(C)C(=O)O
• Molecular Formula: C16H17NO6S
• Molecular Weight: 351.4 g/mol

Description

The compound “2-{2-ethoxy-4-[(3-methyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}propanoic acid” is a complex organic molecule. It is related to the class of compounds known as dihydrothiazines.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidine ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. This ring is substituted with a methyl group and a dioxo group, indicating the presence of two carbonyl (C=O) groups. The molecule also contains ethoxy, phenoxy, and propanoic acid functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse, depending on the reaction conditions and the reagents used. The presence of multiple functional groups in the molecule means that it could potentially undergo a variety of reactions, such as esterification, substitution, or condensation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any chiral centers.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It could potentially have biological activity, given its structural similarity to other biologically active compounds.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity and stability, and investigating any biological activity.